Cas no 1421493-65-3 (1-(3,4-dimethylphenyl)-4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one)

• Product Name: 1-(3,4-dimethylphenyl)-4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one
• CAS No: 1421493-65-3
• MF: C₂₂H₂₆N₄O₃
• MW: 394.466845035553
• CID: 5402293
• Update Time: 2025-06-08

1-(3,4-dimethylphenyl)-4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethylphenyl)-4-[[4-(2-pyrazinyloxy)-1-piperidinyl]carbonyl]-2-pyrrolidinone
• 1-(3,4-dimethylphenyl)-4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one

• Inchi： 1S/C22H26N4O3/c1-15-3-4-18(11-16(15)2)26-14-17(12-21(26)27)22(28)25-9-5-19(6-10-25)29-20-13-23-7-8-24-20/h3-4,7-8,11,13,17,19H,5-6,9-10,12,14H2,1-2H3
• InChI Key： JPTMPLYBOFUJCI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)CC(C(N2CCC(OC3=NC=CN=C3)CC2)=O)CC1=O

Experimental Properties

• Density: 1.257±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 681.3±55.0 °C(Predicted)
• pka: 0.39±0.40(Predicted)

Additional information on 1-(3,4-dimethylphenyl)-4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one

Introduction to 1-(3,4-dimethylphenyl)-4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1421493-65-3, known as 1-(3,4-dimethylphenyl)-4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple pharmacophoric units, including a dimethylphenyl group, a pyrazin-2-yloxy moiety, and a piperidine-1-carbonyl substituent, endows it with unique biochemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules that integrate multiple functional groups to enhance binding affinity and selectivity. The structural motif of 1-(3,4-dimethylphenyl)-4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one aligns well with this trend. The dimethylphenyl group, for instance, is known for its ability to interact with aromatic residues in protein targets, while the pyrazin-2-yloxy and piperidine-1-carbonyl components contribute to hydrogen bonding and hydrophobic interactions, respectively. These features collectively enhance the compound's potential as a scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The pyrazin-2-yloxy group can be further modified to introduce additional functionalities, allowing for fine-tuning of its pharmacological properties. This flexibility is particularly valuable in the context of drug design, where small changes in molecular structure can significantly impact biological activity. Recent studies have highlighted the importance of such modifiable scaffolds in the development of next-generation drugs that target complex diseases.

Moreover, the compound's structural similarity to known bioactive molecules suggests that it may exhibit overlapping mechanisms of action. For instance, analogs containing piperidine moieties have been extensively studied for their potential as kinase inhibitors and other enzyme-targeting agents. By leveraging these established structures, researchers can accelerate the discovery process and identify new leads with improved efficacy and reduced toxicity.

The synthesis of 1-(3,4-dimethylphenyl)-4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one presents an intriguing challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis combined with computational modeling have enabled chemists to predict and optimize reaction pathways efficiently. This has not only streamlined the production process but also facilitated the exploration of novel derivatives.

In the context of preclinical research, this compound has shown promise in various in vitro assays. Its ability to interact with biological targets suggests that it may exhibit therapeutic effects comparable to existing drugs while offering unique advantages due to its structural features. For example, studies have indicated that molecules containing pyrazine derivatives can modulate signaling pathways involved in inflammation and cancer progression. By targeting these pathways with high specificity, compounds like 1-(3,4-dimethylphenyl)-4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one could potentially offer new treatment strategies for these conditions.

The integration of computational chemistry into drug discovery has further enhanced the understanding of this compound's behavior. Molecular docking simulations and virtual screening techniques have allowed researchers to predict binding interactions at an atomic level. These insights have been invaluable in guiding experimental efforts and optimizing lead compounds for clinical trials. By combining experimental data with computational predictions, scientists can design more effective drugs with greater confidence.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic solutions. Compounds like 1-(3,4-dimethylphenyl)-4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one exemplify how structural complexity can be leveraged to develop next-generation medicines. Their multifaceted pharmacological properties make them ideal candidates for addressing complex diseases that require multifaceted approaches.

In conclusion,1-(3,4-dimethylphenyl)-4-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]pyrrolidin-2-one (CAS number 1421493-65-3) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and promising biological activities position it as a valuable tool for developing novel therapeutic agents. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing society today.